Cas no 94232-33-4 (1,7-Naphthalenedisulfonicacid, 4-amino-5-[(phenylsulfonyl)oxy]-, sodium salt (1:?))

• Product Name: 1,7-Naphthalenedisulfonicacid, 4-amino-5-[(phenylsulfonyl)oxy]-, sodium salt (1:?)
• CAS No: 94232-33-4
• MF: C₁₆H₁₁NNa₂O₉S₃
• MW: 503.434382677078
• CID: 808846
• PubChem ID: 44149646
• Update Time: 2025-04-19

1,7-Naphthalenedisulfonicacid, 4-amino-5-[(phenylsulfonyl)oxy]-, sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthalenedisulfonicacid, 4-amino-5-[(phenylsulfonyl)oxy]-, sodium salt (1:?)
• 4-amino-5-[(phenylsulphonyl)oxy]naphthalene-1,7-disulphonic acid, sodium salt
• disodium,4-amino-5-(benzenesulfonyloxy)naphthalene-1,7-disulfonate
• DTXSID30241161
• 4-Amino-5-((phenylsulphonyl)oxy)naphthalene-1,7-disulphonic acid, sodium salt
• 94232-33-4
• 4-Amino-5-[(phenylsulfonyl)oxy]naphthalene-1,7-disulfonic acid,sodium salt
• EINECS 303-960-1

• Inchi： 1S/C16H13NO9S3.2Na/c17-13-6-7-15(28(21,22)23)12-8-11(27(18,19)20)9-14(16(12)13)26-29(24,25)10-4-2-1-3-5-10;;/h1-9H,17H2,(H,18,19,20)(H,21,22,23);;/q;2*+1/p-2
• InChI Key： XPGWIJQWNANTOI-UHFFFAOYSA-L
• SMILES： S(C1C=CC(=C2C(=CC(=CC2=1)S(=O)(=O)[O-])OS(C1C=CC=CC=1)(=O)=O)N)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 502.939
• Monoisotopic Mass: 502.939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 866
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 209A^2